Cas no 2645417-45-2 (2-chloroquinazolin-5,6,7,8-d4-4-amine)
2645417-45-2 structure
Product Name:2-chloroquinazolin-5,6,7,8-d4-4-amine
CAS No:2645417-45-2
MF:C8H6ClN3
MW:183.630986690521
CID:6825990
PubChem ID:172406548
Update Time:2025-02-26
2-chloroquinazolin-5,6,7,8-d4-4-amine Chemical and Physical Properties
Names and Identifiers
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- 2-chloroquinazolin-5,6,7,8-d4-4-amine
- CS-24152
- 2645417-45-2
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- Inchi: 1S/C8H6ClN3/c9-8-11-6-4-2-1-3-5(6)7(10)12-8/h1-4H,(H2,10,11,12)/i1D,2D,3D,4D
- InChI Key: YPNGRZOYTLZRBD-RHQRLBAQSA-N
- SMILES: ClC1=NC(=C2C([2H])=C([2H])C([2H])=C([2H])C2=N1)N
Computed Properties
- Exact Mass: 183.0501319Da
- Monoisotopic Mass: 183.0501319Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.8Ų
2-chloroquinazolin-5,6,7,8-d4-4-amine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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